Cas no 1214381-45-9 (3',5-Difluorobiphenyl-2-carbonyl chloride)

• Product Name: 3',5-Difluorobiphenyl-2-carbonyl chloride
• CAS No: 1214381-45-9
• MF: C₁₃H₇ClF₂O
• MW: 252.643889665604
• CID: 4999025
• Update Time: 2025-10-29

3',5-Difluorobiphenyl-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3',5-difluorobiphenyl-2-carbonyl chloride
• 3',5-Difluorobiphenyl-2-carbonyl chloride

• Inchi： 1S/C13H7ClF2O/c14-13(17)11-5-4-10(16)7-12(11)8-2-1-3-9(15)6-8/h1-7H
• InChI Key： ZVEWQFPVPOOVSJ-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC(=CC=1C1C=CC=C(C=1)F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 285
• XLogP3: 4.3
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3',5-Difluorobiphenyl-2-carbonyl chloride

3',5-Difluorobiphenyl-2-carbonyl Chloride: A Comprehensive Overview

3',5-Difluorobiphenyl-2-carbonyl chloride, with the CAS number 1214381-45-9, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis, materials science, and pharmaceutical research. This compound is characterized by its unique biphenyl structure, which consists of two phenyl rings connected by a carbonyl group, with fluorine atoms at the 3' and 5' positions. The presence of these fluorine atoms imparts distinct electronic and steric properties to the molecule, making it a valuable building block in various chemical reactions.

The synthesis of 3',5-difluorobiphenyl-2-carbonyl chloride typically involves a multi-step process that begins with the preparation of the corresponding biphenyl carboxylic acid. Recent advancements in synthetic methodologies have focused on optimizing reaction conditions to enhance yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic systems to streamline the conversion of precursor materials into the final product. These innovations not only improve efficiency but also reduce environmental impact by minimizing waste and energy consumption.

One of the most notable applications of 3',5-difluorobiphenyl-2-carbonyl chloride is in the construction of bioactive molecules. The compound serves as an excellent electrophile in nucleophilic acyl substitution reactions, enabling the formation of diverse amides and esters. These derivatives have been extensively studied for their potential as inhibitors of key enzymes involved in disease pathways. For example, recent studies have demonstrated that certain analogs derived from this compound exhibit potent anti-inflammatory and anticancer activities.

In addition to its role in drug discovery, 3',5-difluorobiphenyl-2-carbonyl chloride has found utility in materials science. Its ability to form stable covalent bonds makes it a promising candidate for the development of advanced polymers and coatings. Researchers have reported that incorporating this compound into polymer matrices can significantly enhance mechanical properties and thermal stability. Furthermore, its fluorinated structure confers resistance to UV degradation, making it suitable for applications in high-performance materials.

The electronic properties of 3',5-difluorobiphenyl-2-carbonyl chloride have also been leveraged in optoelectronic devices. Fluorine substitution at specific positions can modulate the molecule's absorption spectrum, enabling its use as a chromophore in light-emitting diodes (LEDs) and solar cells. Recent studies have highlighted its potential as a component in organic photovoltaic devices, where it contributes to efficient charge transport and energy conversion.

The environmental impact of 3',5-difluorobiphenyl-2-carbonyl chloride has been a topic of recent research interest. While the compound itself is not classified as hazardous under standard conditions, its production and disposal require careful consideration to minimize ecological footprint. Efforts are underway to develop sustainable synthesis routes that utilize renewable feedstocks and reduce reliance on hazardous reagents.

In conclusion, 3',5-difluorobiphenyl-2-carbonyl chloride stands out as a versatile and valuable compound with applications spanning multiple disciplines. Its unique structure, coupled with advancements in synthetic methods and application development, positions it as a key player in modern chemical research. As ongoing studies continue to uncover new potentials for this compound, its role in driving innovation across industries is expected to grow significantly.